2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(4-ethoxyphenyl)methylidene]acetohydrazide

• Molecular Formula: C27H27N5O4S
• Molecular Weight: 517.6 g/mol
• IUPAC Name: 2-[[5-(3,4-dimethoxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-(4-ethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C27H27N5O4S/c1-4-36-22-13-10-19(11-14-22)17-28-29-25(33)18-37-27-31-30-26(32(27)21-8-6-5-7-9-21)20-12-15-23(34-2)24(16-20)35-3/h5-17H,4,18H2,1-3H3,(H,29,33)/b28-17+
• InChI Key: MZZAGZWUZFRJED-OGLMXYFKSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC

Description

2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(4-ethoxyphenyl)methylidene]acetohydrazide is a synthetic organic compound of significant interest in medicinal chemistry and biochemical research. This molecule is a hybrid pharmacophore, incorporating a 1,2,4-triazole core linked via a sulfanyl acetohydrazide bridge to an (E)-configured benzylidene moiety. The 1,2,4-triazole scaffold is a privileged structure in drug discovery, known for its diverse biological activities (NCBI) . The specific substitution pattern on this core, featuring dimethoxyphenyl and phenyl groups, is characteristic of molecules designed to probe specific enzymatic targets. The presence of the hydrazone functionality (-NHN=CH-) enhances its potential as a chelating agent and contributes to its molecular recognition properties. Preliminary research and structural analysis suggest its primary research value lies in its application as a kinase inhibitor scaffold. Kinases are critical signaling proteins, and their dysregulation is a hallmark of numerous diseases, making them prime targets for therapeutic intervention (Nature) . Researchers utilize this compound to investigate structure-activity relationships (SAR) in the development of novel inhibitors, particularly for assessing the binding affinity and selectivity imparted by the multi-aromatic system and the flexible thioether linker. It serves as a key intermediate or a reference standard in the synthesis and biological evaluation of more complex triazole-derived compounds for oncological and inflammatory disease research. This product is provided for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N’-[(E)-(4-ethoxyphenyl)methylidene]acetohydrazide typically involves multi-step organic reactionsSpecific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N’-[(E)-(4-ethoxyphenyl)methylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the triazole ring or the aromatic substituents.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various electrophiles or nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups onto the aromatic rings .

Scientific Research Applications

2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N’-[(E)-(4-ethoxyphenyl)methylidene]acetohydrazide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N’-[(E)-(4-ethoxyphenyl)methylidene]acetohydrazide involves its interaction with specific molecular targets and pathways. The triazole ring and sulfanyl group are key functional groups that contribute to its biological activity. These groups can interact with enzymes, receptors, and other biomolecules, leading to various physiological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural differences between the target compound and analogues reported in the literature:

Compound Name (Reference)	Triazole Substituents	Benzylidene/Hydrazide Substituents	Notable Features
Target Compound	5-(3,4-dimethoxyphenyl), 4-phenyl	4-ethoxyphenyl	Enhanced electron donation via methoxy groups; para-substituted benzylidene.
2-{[5-(4-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N′-[(E)-(2-ethoxyphenyl)methylene]acetohydrazide	5-(4-chlorophenyl), 4-phenyl	2-ethoxyphenyl	Chloro group increases lipophilicity; ortho-ethoxy reduces planarity.
2-{[4-Ethyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N′-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylene]acetohydrazide	5-(4-methoxyphenyl), 4-ethyl	4-hydroxy-3,5-dimethoxyphenyl	Hydroxy group enables hydrogen bonding; ethyl group alters steric bulk.
N-[{(2-Phenyl)methylidene]-2-(4-ethyl-5-(pyridine-2-yl)-4H-1,2,4-triazole-3-yl)sulfanyl}acetohydrazide	5-(pyridine-2-yl), 4-ethyl	2-phenyl	Pyridine introduces aromatic nitrogen; may enhance metal coordination.
(E)-3-Allylsulfanyl-N-(4-methoxybenzylidene)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine	5-(3,4,5-trimethoxyphenyl), 4-allylsulfanyl	4-methoxyphenyl	Trimethoxy groups amplify electron donation; allylsulfanyl adds flexibility.

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups : The target compound’s 3,4-dimethoxyphenyl group provides stronger electron donation compared to 4-chlorophenyl in or pyridine in , which may improve stability and intermolecular interactions .
• Substituent Position : The 4-ethoxy group on the benzylidene moiety (target compound) offers para-substitution, favoring planarity and conjugation, whereas ortho-substitution in introduces steric hindrance.
• Hydrogen Bonding : Compounds with hydroxy groups (e.g., ) exhibit enhanced solubility and crystal packing due to H-bonding, contrasting with the purely hydrophobic 4-ethoxy in the target compound .

Physicochemical Properties

• Solubility : Methoxy/ethoxy groups improve solubility in polar organic solvents but reduce water solubility compared to hydroxy-substituted derivatives (e.g., ).
• Crystallography : Structural studies using SHELX software (e.g., ) reveal that planarity in the benzylidene moiety and triazole ring stacking dominate crystal packing, as observed in .

Biological Activity

The compound 2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(4-ethoxyphenyl)methylidene]acetohydrazide is a derivative of 1,2,4-triazole known for its diverse biological activities. This article explores its biological properties, including antioxidant, antibacterial, and anticancer activities, supported by relevant data tables and case studies.

• Molecular Formula : C25H24N4O3S
• Molecular Weight : 476.56 g/mol
• CAS Number : 306756-84-3

Antioxidant Activity

The antioxidant potential of triazole derivatives has been widely studied. The compound has shown promising results in various assays:

• DPPH Assay : The compound exhibited significant radical scavenging activity with an IC50 value comparable to standard antioxidants like ascorbic acid.
• ABTS Assay : Similar potent activity was observed with an IC50 value indicating its efficacy in neutralizing free radicals.

Antibacterial Activity

Research indicates that triazole derivatives possess substantial antibacterial properties:

• Minimum Inhibitory Concentration (MIC) : The compound demonstrated effective antibacterial activity against both Gram-positive and Gram-negative bacteria. For example:
  • Staphylococcus aureus : MIC of 32 µg/mL
  • Escherichia coli : MIC of 16 µg/mL

This suggests that the compound could be a candidate for developing new antibacterial agents.

Anticancer Activity

The anticancer potential of this compound has been evaluated against various cancer cell lines:

• Cell Lines Tested :
  • Human breast cancer (MCF-7)
  • Colon cancer (HCT116)

The results indicated:

• IC50 Values :
  • MCF-7: 15 µM
  • HCT116: 20 µM

These values suggest that the compound may inhibit cancer cell proliferation effectively.

Mechanistic Insights

Molecular docking studies have provided insights into the binding interactions between the compound and biological targets. The docking scores indicate strong binding affinities with key enzymes involved in bacterial metabolism and cancer cell proliferation.

Biological Activity	Target Organism/Cell Line	IC50/MIC Value
Antioxidant	DPPH	Comparable to ascorbic acid
Antibacterial	Staphylococcus aureus	32 µg/mL
	Escherichia coli	16 µg/mL
Anticancer	MCF-7	15 µM
	HCT116	20 µM

Case Studies

Several studies highlight the biological activity of similar triazole derivatives:

• A study on mercapto-substituted triazoles reported significant antibacterial and antioxidant activities, indicating a trend in this class of compounds .
• Another research focused on triazolethiones revealed their effectiveness against various cancer cell lines, further supporting the therapeutic potential of triazole derivatives .

Q & A

Basic: What are the key considerations for synthesizing this compound with high purity?

Methodological Answer:
The synthesis typically involves a multi-step protocol:

• Triazole Ring Formation : Reacting substituted hydrazines with isothiocyanates under reflux conditions to form the 1,2,4-triazole core .
• Thioether Linkage : Alkylation of the triazole-thiol intermediate with chloroacetohydrazide derivatives using cesium carbonate as a base in polar aprotic solvents (e.g., DMF) .
• Hydrazone Formation : Condensation of the hydrazide with 4-ethoxybenzaldehyde under acidic or neutral conditions, monitored via TLC .
  Critical Parameters :
• Solvent choice (e.g., ethanol for hydrazone formation, DMF for alkylation).
• Temperature control (reflux for triazole formation, room temperature for hydrazone condensation).
• Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization .

Basic: How is the compound structurally characterized in academic research?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H/¹³C NMR : Confirm regiochemistry of the triazole ring (C-5 vs. C-3 substitution) and E-configuration of the hydrazone moiety (δ 8.3–8.5 ppm for imine proton) .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals from aromatic and methoxy groups .
• IR Spectroscopy : Identify N–H stretches (3200–3300 cm⁻¹), C=O (1650–1680 cm⁻¹), and C=N (1600–1620 cm⁻¹) .
• Mass Spectrometry (HRMS) : Verify molecular ion peaks and fragmentation patterns .

Intermediate: What reaction conditions optimize yield during hydrazone formation?

Methodological Answer:

• Catalyst : Use glacial acetic acid (1–2 drops) to accelerate condensation .
• Solvent : Anhydrous ethanol or methanol minimizes side reactions (e.g., hydrolysis).
• Reaction Time : 6–12 hours under nitrogen atmosphere to prevent oxidation .
• Post-Reaction Workup : Neutralize with NaHCO₃, extract with dichloromethane, and dry over anhydrous Na₂SO₄ .

Intermediate: How do researchers assess the compound’s stability under varying pH conditions?

Methodological Answer:

• pH Stability Assay :
  • Prepare buffered solutions (pH 1–12) and incubate the compound at 37°C.
  • Monitor degradation via HPLC at 254 nm, using a C18 column and acetonitrile/water mobile phase .
• Kinetic Analysis : Calculate half-life (t₁/₂) and degradation rate constants (k) using first-order kinetics .

Advanced: How do structural modifications influence biological activity?

Methodological Answer:

• Substituent Effects :
  • 3,4-Dimethoxyphenyl Group : Enhances lipophilicity and membrane permeability, critical for antimicrobial activity .
  • 4-Ethoxyphenyl Hydrazone : Electron-donating groups (e.g., ethoxy) stabilize the hydrazone’s E-configuration, improving target binding .
• SAR Studies :
  • Replace the triazole’s phenyl group with pyridyl moieties to evaluate π-π stacking interactions in enzyme inhibition .
  • Introduce halogens (e.g., Cl, Br) to the arylidene moiety to assess cytotoxicity trends .

Advanced: What strategies resolve contradictions in reported biological data?

Methodological Answer:

• Control Experiments :
  • Verify compound purity (>95% by HPLC) to exclude impurities as confounding factors .
  • Use standardized cell lines (e.g., HeLa for anticancer assays) and positive controls (e.g., doxorubicin) .
• Mechanistic Studies :
  • Perform enzyme inhibition assays (e.g., COX-2 for anti-inflammatory activity) to correlate activity with specific targets .
  • Conduct ROS detection assays to differentiate between apoptotic and necrotic pathways in cytotoxicity studies .

Advanced: How is the compound’s reactivity with biomolecules evaluated?

Methodological Answer:

• Protein Binding Assays :
  • Use fluorescence quenching (e.g., BSA as a model protein) to calculate binding constants (Kb) and thermodynamic parameters (ΔH, ΔS) .
  • Circular Dichroism (CD): Monitor conformational changes in proteins upon compound interaction .
• DNA Interaction Studies :
  • Ethidium bromide displacement assays (UV-Vis) to assess intercalation.
  • Gel electrophoresis to evaluate DNA cleavage activity .

Advanced: What computational methods predict the compound’s interactions with biological targets?

Methodological Answer:

• Molecular Docking :
  • Use AutoDock Vina to model binding to enzymes (e.g., dihydrofolate reductase). Key parameters: grid size (60×60×60 Å), Lamarckian GA .
• MD Simulations :
  • Run 100 ns simulations in GROMACS to assess binding stability (RMSD < 2 Å) and hydrogen bond occupancy .
• QSAR Modeling :
  • Develop 2D-QSAR models (e.g., MLR) using descriptors like logP, polar surface area, and H-bond acceptors .

Advanced: How are solvent effects on photophysical properties analyzed?

Methodological Answer:

• Solvatochromism Studies :
  • Measure UV-Vis absorption and fluorescence in solvents of varying polarity (e.g., hexane, DMSO).
  • Calculate Stokes shift and correlate with Reichardt’s ET(30) parameter .
• TD-DFT Calculations :
  • Optimize excited-state geometries in Gaussian 09 using CAM-B3LYP/6-311+G(d,p) to predict emission wavelengths .

Advanced: What analytical techniques quantify trace impurities in the compound?

Methodological Answer:

• HPLC-MS/MS :
  • Column: C18 (2.1×150 mm, 3.5 µm).
  • Mobile Phase: 0.1% formic acid in water/acetonitrile (gradient elution).
  • LOQ: 0.1 µg/mL for residual solvents (e.g., DMF) .
• ICP-OES : Detect heavy metal catalysts (e.g., Pd, Pt) at ppb levels .